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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220

Technical Support Center: Parlar 26

This guide provides best practices, frequently asked questions (FAQs), and troubleshooting
advice for the preparation and use of Parlar 26 stock solutions for research applications.

Frequently Asked Questions (FAQS)

Q1: What is Parlar 26?

Al: Parlar 26 is a specific congener of Toxaphene, an organochlorine pesticide.[1] It is an
octachlorinated toxaphene congener with the chemical formula C10H10CI8 and a molecular
weight of approximately 413.81 g/mol .[2][3] It is primarily used in environmental analysis and
as a pesticide standard.[4]

Q2: What is the recommended solvent for preparing a stock solution of Parlar 26?

A2: Parlar 26 is a non-polar organic compound and is practically insoluble in water.[5] For
biological experiments, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is recommended for
preparing a high-concentration primary stock solution. One study indicated that a test sample
of toxaphene was dissolved in DMSO for administration to mice. Ethanol can also be a suitable
solvent.[6] For analytical chemistry applications, it is often supplied in non-polar solvents like
nonane or cyclohexane.[4][7]

Q3: What is the recommended concentration for a primary stock solution?
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A3: We recommend preparing a primary stock solution at a concentration of 1-10 mM in a
suitable organic solvent like DMSO. This high-concentration stock can then be diluted to the
final working concentration in your experimental medium.

Q4: How should Parlar 26 be stored?

A4: Parlar 26 should be stored at room temperature, away from light and moisture.[4][8] Both
the solid compound and the stock solution should be stored in tightly sealed containers to
prevent solvent evaporation and contamination.

Q5: What are the safety precautions for handling Parlar 26?

A5: Parlar 26 is a component of Toxaphene, which is classified as a probable human
carcinogen (Group B2) by the EPA.[9][10] It is toxic and can be absorbed through ingestion,
inhalation, and skin contact.[11] Always handle Parlar 26 in a well-ventilated area or a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves,
a lab coat, and safety glasses. Refer to the Safety Data Sheet (SDS) for complete safety

information.
Property Value Reference
Chemical Formula C10H10CI8 [2][3]
Molecular Weight ~413.81 g/mol [2][3]
CAS Number 142534-71-2 [1][3]
Appearance Yellow, waxy solid [5]
Water Solubility 0.55 mg/L [5]
Recommended Solvents DMSO, Ethanol, Cyclohexane, [41[6][7]

Nonane

- Room temperature, away from
Storage Conditions ] ) [4][8]
light and moisture

Experimental Protocols
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Protocol for Preparation of a 10 mM Parlar 26 Stock
Solution in DMSO

Materials:

Parlar 26 (solid form)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

» Pre-weighing Preparation: Allow the container of solid Parlar 26 to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing: In a chemical fume hood, carefully weigh out 4.14 mg of Parlar 26 using a
calibrated analytical balance.

» Solubilization: Transfer the weighed Parlar 26 to a sterile vial. Add 1 mL of anhydrous DMSO
to the vial.

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

» Storage: Store the 10 mM stock solution at room temperature, protected from light.

o Working Dilutions: For experiments, dilute the 10 mM primary stock solution to the desired
final concentration in your cell culture medium or buffer. Be aware that high concentrations of
DMSO can be toxic to cells. It is advisable to keep the final DMSO concentration in your
working solution below 0.5%.

Troubleshooting Guide
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Q: My Parlar 26 precipitated out of solution when | diluted it into my aqueous experimental
buffer. What should | do?

A: This is a common issue with hydrophobic compounds. Here are some suggestions:

 Increase the final DMSO concentration: While aiming for a low final DMSO concentration is
ideal, you may need to slightly increase it to maintain solubility. Always run a vehicle control
with the same final DMSO concentration.

o Use a surfactant: A small amount of a non-ionic surfactant like Tween-20 or Pluronic F-68 in
your final buffer can help to keep the compound in solution.

e Prepare a lower concentration primary stock: If the issue persists, try preparing a lower
concentration primary stock solution (e.g., 1 mM) and adjust your dilution scheme
accordingly.

Q: I am seeing inconsistent results in my experiments. Could the stock solution be the
problem?

A: Inconsistent results can arise from several factors related to the stock solution:

o Degradation: Ensure the stock solution has been stored correctly, away from light. If in doubt,
prepare a fresh stock solution.

 Inaccurate Concentration: Verify the accuracy of your weighing and dilution steps. Use
calibrated pipettes and balances.

» Precipitation: Before each use, visually inspect the stock solution for any signs of
precipitation. If present, warm the solution and vortex to redissolve the compound.

Q: My cells are dying, and | suspect it's due to the Parlar 26 or the solvent. How can | check
this?

A: It's important to differentiate between the toxicity of the compound and the solvent.

¢ Run a vehicle control: Treat a set of cells with the same final concentration of DMSO (or your
chosen solvent) as used in your experimental conditions. This will help you determine if the
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solvent itself is causing cytotoxicity.

+ Perform a dose-response curve: Test a range of Parlar 26 concentrations to determine the
optimal non-toxic working concentration for your specific cell type and experimental duration.

Mandatory Visualizations

4 Stock Solution Preparation )
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Caption: Experimental workflow for preparing Parlar 26 stock and working solutions.
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Caption: Troubleshooting workflow for common issues with Parlar 26 solutions.
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Caption: Proposed signaling pathway activated by organochlorine pesticides like Parlar 26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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